Methyl 2,3-difluoro-6-methoxyphenylacetate

Specification

• CAS No.: 1803811-80-4
• Molecular Formula: C10H10F2O3
• Molecular Weight: 216.18 g/mol
• IUPAC Name: methyl 2-(2,3-difluoro-6-methoxyphenyl)acetate
• Standard InChI: InChI=1S/C10H10F2O3/c1-14-8-4-3-7(11)10(12)6(8)5-9(13)15-2/h3-4H,5H2,1-2H3
• Standard InChI Key: AWWJXYZAMRFVGB-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C=C1)F)F)CC(=O)OC
• Canonical SMILES: COC1=C(C(=C(C=C1)F)F)CC(=O)OC

Introduction

Methyl 2,3-difluoro-6-methoxyphenylacetate is an organic compound that belongs to the class of esters, specifically aromatic acetates. It features a difluoro group and a methoxyphenyl group attached to an acetate moiety. Despite the lack of specific information on this compound in the provided search results, we can infer its properties and potential applications based on similar compounds and general principles of organic chemistry.

Synthesis

The synthesis of Methyl 2,3-difluoro-6-methoxyphenylacetate could involve several steps, starting from a suitable precursor such as 2,3-difluoro-6-methoxybenzaldehyde. A general approach might include the reaction of the aldehyde with difluoroacetic acid or its derivatives in the presence of a catalyst to form the desired ester.

Potential Applications

Compounds with similar structures, such as difluoro-substituted aromatic acetates, are often explored for their potential in pharmaceuticals and agrochemicals due to their enhanced lipophilicity and altered electronic properties. These modifications can improve interactions with biological targets, affecting receptor binding and enzymatic activities.

Research Findings

While specific research findings on Methyl 2,3-difluoro-6-methoxyphenylacetate are not available, compounds with difluoro and methoxy substituents are typically evaluated for their biological activity, including anticancer properties. For instance, compounds like 2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione have shown promising antimitotic activity against human tumor cells.